Cas no 1806035-38-0 (Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806035-38-0
• MF: C₁₁H₉F₅INO₃
• MW: 425.090553045273
• CID: 4839644
• Update Time: 2025-10-23

Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H9F5INO3/c1-2-20-8(19)4-6-5(17)3-7(21-11(14,15)16)9(18-6)10(12)13/h3,10H,2,4H2,1H3
• InChI Key： VHFCWYCWHCJJSZ-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)F)N=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate

Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806035-38-0): A Comprehensive Overview

Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806035-38-0) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The structure of Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate is composed of a pyridine ring substituted with a difluoromethyl group at the 2-position, an iodo group at the 5-position, and a trifluoromethoxy group at the 3-position. The presence of these substituents imparts distinct chemical properties, making it a valuable building block in the synthesis of complex molecules.

Recent research has highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate biological activity and improve pharmacokinetic properties. The difluoromethyl and trifluoromethoxy groups in Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate contribute to its lipophilicity and metabolic stability, which are crucial factors in the design of effective drugs.

In addition to its potential as a drug candidate, Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate serves as a versatile intermediate in the synthesis of other biologically active compounds. The iodo group can be readily functionalized through various reactions, such as cross-coupling reactions, to introduce diverse substituents. This flexibility makes it an attractive starting material for the development of new molecules with tailored properties.

The synthesis of Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate typically involves multi-step processes that require precise control over reaction conditions. Key steps include the introduction of the difluoromethyl and trifluoromethoxy groups, followed by iodination and esterification. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more accessible to researchers.

One notable application of Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate is in the development of antiviral agents. Fluorinated pyridines have shown promise in inhibiting viral replication by targeting specific enzymes involved in viral life cycles. Studies have demonstrated that compounds with similar structural features exhibit potent antiviral activity against a range of viruses, including influenza and HIV.

In the context of cancer research, fluorinated compounds like Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate have been explored for their potential as anticancer agents. The presence of fluorine atoms can enhance the binding affinity of molecules to target proteins, leading to improved efficacy. Additionally, the iodo group can be used for radiolabeling studies to track drug distribution and metabolism in vivo.

The pharmacological properties of Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate have been extensively studied through various assays and models. In vitro studies have shown that this compound exhibits selective activity against specific cell lines, suggesting its potential as a lead compound for further optimization. Preclinical studies are ongoing to evaluate its safety and efficacy in animal models.

Beyond its direct applications, Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate serves as a valuable tool for understanding fundamental chemical processes. Its unique structure provides insights into the effects of fluorination on molecular behavior and reactivity, contributing to broader knowledge in organic chemistry.

In conclusion, Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806035-38-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an important building block for the synthesis of novel therapeutic agents and a valuable tool for advancing scientific understanding.